Cas no 1261793-23-0 (5,2',4',5'-Tetrachlorobiphenyl-3-acetic acid)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-3-acetic acid
• CAS No: 1261793-23-0
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4997165
• Update Time: 2025-06-29

5,2',4',5'-Tetrachlorobiphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-3-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-9-2-7(3-14(19)20)1-8(4-9)10-5-12(17)13(18)6-11(10)16/h1-2,4-6H,3H2,(H,19,20)
• InChI Key： UIFWEAKIICXXKT-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=CC(=C1)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 5.7
• Topological Polar Surface Area: 37.3

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-3-acetic acid

5,2',4',5'-Tetrachlorobiphenyl-3-acetic Acid: A Comprehensive Overview

5,2',4',5'-Tetrachlorobiphenyl-3-acetic acid, also known by its CAS number 1261793-23-0, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of biphenyl, a class of molecules characterized by two benzene rings connected by a single bond. The presence of four chlorine atoms at specific positions (5, 2', 4', and 5') on the biphenyl ring system imparts unique chemical and physical properties to the compound. Furthermore, the acetic acid group attached at position 3 introduces additional functional complexity, making this molecule a subject of interest for both academic and industrial research.

The synthesis of 5,2',4',5'-tetrachlorobiphenyl-3-acetic acid involves a series of carefully controlled chemical reactions. Researchers typically employ electrophilic substitution methods to introduce the chlorine atoms onto the biphenyl ring. The acetic acid group is then introduced through nucleophilic substitution or coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis pathways, reducing the overall cost and environmental impact of producing this compound.

One of the most notable applications of 5,2',4',5'-tetrachlorobiphenyl-3-acetic acid is in the field of materials science. The compound's unique electronic properties make it an ideal candidate for use in organic semiconductors and advanced electronic materials. Studies have shown that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical stability. This property has led to its exploration in next-generation flexible electronics and wearable devices.

In addition to its electronic applications, 5,2',4',5'-tetrachlorobiphenyl-3-acetic acid has also been investigated for its potential in pharmaceutical research. The molecule's structure suggests it may exhibit bioactivity against certain enzymes or receptors, making it a promising lead compound for drug development. Recent studies have focused on its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress, offering new avenues for therapeutic intervention.

The environmental impact of 5,2',4',5'-tetrachlorobiphenyl-3-acetic acid is another area of active research. While the compound itself is not classified as hazardous under current regulations, its production and disposal processes must adhere to strict environmental standards to minimize ecological risks. Researchers are actively exploring methods to recycle or repurpose waste materials generated during synthesis, aligning with global sustainability goals.

In conclusion, 5,2',4',5'-tetrachlorobiphenyl-3-acetic acid, CAS number 1261793-23-0, represents a versatile and innovative compound with applications spanning multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an increasingly important role in shaping future technologies.